Cas no 2418649-04-2 (3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride)

3-Ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride is a specialized sulfonyl fluoride compound designed for applications in chemical biology and medicinal chemistry. Its key structural features—an ethynyl group, a piperazine moiety, and a sulfonyl fluoride—make it a versatile intermediate for selective covalent modification of proteins, particularly in activity-based protein profiling (ABPP) and targeted covalent inhibitor development. The sulfonyl fluoride group exhibits high reactivity with nucleophilic residues, while the piperazine enhances solubility and binding affinity. This compound is particularly useful for probing enzyme active sites or developing irreversible inhibitors with tunable selectivity. Its stability under physiological conditions further supports its utility in biochemical assays and drug discovery research.

3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride structure

2418649-04-2 structure

Product Name:3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride

CAS No:2418649-04-2

MF:C₁₄H₁₇FN₂O₂S

MW:296.360385656357

CID:5599456

PubChem ID:165776574

Update Time:2025-05-23

3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- [3-ethynyl-2-methyl-5-(piperazin-1-yl)phenyl]methanesulfonyl fluoride
- EN300-26627390
- 2418649-04-2
- 3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride
- Inchi： 1S/C14H17FN2O2S/c1-3-12-8-14(17-6-4-16-5-7-17)9-13(11(12)2)10-20(15,18)19/h1,8-9,16H,4-7,10H2,2H3
- InChI Key： CVOUPTBKTGFUTP-UHFFFAOYSA-N
- SMILES： S(CC1=C(C)C(C#C)=CC(=C1)N1CCNCC1)(=O)(=O)F

Computed Properties

Exact Mass: 296.09947712g/mol
Monoisotopic Mass: 296.09947712g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 473
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 57.8Å²

3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26627390-1g	[3-ethynyl-2-methyl-5-(piperazin-1-yl)phenyl]methanesulfonyl fluoride	2418649-04-2		1g	$0.0	2023-09-12
Enamine	EN300-26627390-1.0g	[3-ethynyl-2-methyl-5-(piperazin-1-yl)phenyl]methanesulfonyl fluoride	2418649-04-2	95.0%	1.0g	$0.0	2025-03-20

3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride

3-Ethynyl-2-Methyl-5-(Piperazin-1-Yl)Phenylmethanesulfonyl Fluoride: A Comprehensive Overview

The compound 3-Ethynyl-2-Methyl-5-(Piperazin-1-Yl)Phenylmethanesulfonyl Fluoride (CAS No: 2418649-04-2) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound, characterized by its unique structural features, has garnered attention in the fields of organic synthesis, pharmaceutical research, and materials science. The phenylmethanesulfonyl fluoride moiety serves as a versatile functional group, enabling its use in a wide range of chemical transformations and reactions.

Recent advancements in synthetic chemistry have highlighted the importance of piperazinyl groups in drug design due to their ability to enhance bioavailability and pharmacokinetic properties. The 3-Ethynyl substituent introduces additional reactivity, making this compound a valuable intermediate in the synthesis of complex molecules. Researchers have explored its role in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The methyl group at position 2 of the aromatic ring contributes to the compound's stability and selectivity in reactions. This feature has been exploited in the design of advanced materials, such as polymers and coatings, where precise control over reactivity is crucial. Furthermore, the fluoride ion present in the structure plays a critical role in catalytic processes, making this compound a promising candidate for use in green chemistry initiatives.

Recent studies have focused on optimizing the synthesis of 3-Ethynyl-2-Methyl-5-(Piperazin-1-Yl)Phenylmethanesulfonyl Fluoride through environmentally friendly methods. These efforts aim to reduce waste and improve efficiency while maintaining high purity levels. The compound's ability to undergo multiple reaction pathways has made it a cornerstone in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor agonists.

In conclusion, 3-Ethynyl-2-Methyl-5-(Piperazin-1-Yl)Phenylmethanesulfonyl Fluoride (CAS No: 2418649-04-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a key player in advancing scientific research and industrial innovation.